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Compound of Interest

Compound Name: 18:1-14:0 PC

CAS No.: 95896-56-3

Cat. No.: B3044090

Get Quote

Product Name: 1-Oleoyl-2-myristoyl-sn-glycero-3-phosphocholine (18:1-14:0 PC)

Synonyms: OMPC

Chemical Formula: C₄₀H₇₈NO₈P

Molecular Weight: 732.02 g/mol

Product Description
1-Oleoyl-2-myristoyl-sn-glycero-3-phosphocholine (18:1-14:0 PC) is a high-purity, mixed-acyl

phosphatidylcholine standard. Phosphatidylcholines are a major class of phospholipids,

essential components of eukaryotic cell membranes. 18:1-14:0 PC, with its defined oleoyl

group at the sn-1 position and myristoyl group at the sn-2 position, serves as a valuable tool in

various research applications, including lipidomics, membrane biophysics, and as a standard in

mass spectrometry. It is also utilized in the preparation of model membranes such as

liposomes.
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Storage and Handling Guidelines
Proper storage and handling of 18:1-14:0 PC are crucial to maintain its integrity and stability.

Storage:

Solid (Lyophilized Powder): Store at -20°C.[1] When stored properly, the solid form is stable

for at least one year.

In Solution (Chloroform): Store in a tightly sealed glass vial at -20°C.[1] It is recommended to

use the solution shortly after opening and to overlay with an inert gas like argon or nitrogen

before resealing to minimize oxidation.

Handling:

General Handling: 18:1-14:0 PC is hygroscopic and should be handled in a dry environment.

Allow the product to warm to room temperature before opening to prevent condensation.

Solution in Chloroform: Chloroform is a hazardous solvent. All handling of the solution should

be performed in a well-ventilated fume hood, wearing appropriate personal protective

equipment (PPE), including gloves and safety glasses.

Disposal: Dispose of any unused material and waste in accordance with local, state, and

federal regulations.

Quantitative Data Summary:

Parameter Value Reference

Storage Temperature -20°C [1]

Stability (Solid) ≥ 1 year

Form
Lyophilized Powder or in

Chloroform
[1]

Purity >99%
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Experimental Protocols
Preparation of Liposomes by Thin-Film Hydration
This protocol describes the preparation of unilamellar liposomes using the thin-film hydration

method.

Materials:

18:1-14:0 PC standard (in chloroform or as a powder)

Chloroform (if starting from powder)

Hydration buffer (e.g., phosphate-buffered saline, pH 7.4)

Round-bottom flask

Rotary evaporator

Water bath

Extruder with polycarbonate membranes (e.g., 100 nm pore size)

Nitrogen or Argon gas

Protocol:

Lipid Film Formation:

If using the powder form, dissolve a known amount of 18:1-14:0 PC in chloroform to a

desired concentration (e.g., 10 mg/mL).

Transfer the lipid solution to a round-bottom flask.

Remove the chloroform using a rotary evaporator with a water bath set to a temperature

below the lipid's phase transition temperature. A thin, uniform lipid film will form on the wall

of the flask.
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To ensure complete removal of the solvent, further dry the lipid film under a high vacuum

for at least 2 hours.

Hydration:

Add the desired volume of pre-warmed hydration buffer to the flask containing the lipid

film. The temperature of the buffer should be above the gel-to-liquid crystalline phase

transition temperature (Tm) of the lipid.

Agitate the flask by hand or on a vortex mixer until the lipid film is fully suspended in the

buffer. This will result in the formation of multilamellar vesicles (MLVs).

Extrusion (for Unilamellar Vesicles):

Assemble the extruder with the desired polycarbonate membrane (e.g., 100 nm).

Transfer the MLV suspension to the extruder.

Pass the suspension through the membrane multiple times (typically 10-20 passes) to

form large unilamellar vesicles (LUVs) with a more uniform size distribution.

Storage:

Store the prepared liposomes at 4°C. For long-term storage, consider sterile filtration and

storage under an inert atmosphere.

Sample Preparation for Mass Spectrometry Analysis
This protocol outlines the general steps for preparing 18:1-14:0 PC for analysis by mass

spectrometry (MS).

Materials:

18:1-14:0 PC standard

Methanol

Chloroform
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Water (LC-MS grade)

Internal standard (if quantitative analysis is required)

Vials for MS analysis

Protocol:

Stock Solution Preparation:

Prepare a stock solution of 18:1-14:0 PC in a suitable organic solvent, such as chloroform

or methanol, at a known concentration (e.g., 1 mg/mL).

Sample Dilution:

Dilute the stock solution to the desired working concentration for MS analysis using a

solvent mixture compatible with your LC-MS system (e.g., methanol/chloroform/water).

If performing quantitative analysis, add a known amount of an appropriate internal

standard to the sample.

Analysis:

Inject the prepared sample into the mass spectrometer.

The specific MS parameters (e.g., ionization mode, collision energy) will need to be

optimized for your instrument and the specific goals of your analysis.

Signaling Pathway Involvement
Phosphatidylcholines, including 18:1-14:0 PC, are key players in cellular signaling. One of the

critical pathways involves the generation of the second messenger diacylglycerol (DAG)

through the action of phospholipases. DAG, in turn, is a crucial activator of Protein Kinase C

(PKC), a family of enzymes that regulate a wide array of cellular processes.

The following diagram illustrates the general pathway of phosphatidylcholine-mediated

signaling leading to the activation of Protein Kinase C.
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Caption: Phosphatidylcholine signaling pathway.

Application Notes
Liposome Formulation: The specific acyl chain composition of 18:1-14:0 PC (one

unsaturated and one saturated chain) influences the physical properties of liposomes, such

as membrane fluidity and phase transition temperature. This makes it a useful component for

creating model membranes with specific biophysical characteristics.

Mass Spectrometry Standard: Due to its high purity and known molecular weight, 18:1-14:0
PC is an excellent internal or external standard for the quantification of other

phosphatidylcholine species in complex lipid extracts from biological samples.

Cell Culture Studies: When incorporated into cell culture media, 18:1-14:0 PC can be used

to study the effects of specific lipid species on cellular processes, including membrane

composition, signaling, and cell viability. Care should be taken to ensure proper solubilization

and to avoid cytotoxicity at high concentrations.

Disclaimer: This product is for research use only and is not intended for diagnostic or

therapeutic purposes. Please consult the Safety Data Sheet (SDS) for detailed safety

information before handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Rapid formation of diacylglycerol from phosphatidylcholine: a pathway for generation of a
second messenger - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for 18:1-14:0 PC
Standard]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3044090/docs#application-notes-and-protocols-for-
18-1-14-0-pc-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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